Cas no 21083-35-2 (7-Azabicyclo[4.2.0]octa-1,3,5-trien-8-one,7-methyl-(8CI,9CI))

• Product Name: 7-Azabicyclo[4.2.0]octa-1,3,5-trien-8-one,7-methyl-(8CI,9CI)
• CAS No: 21083-35-2
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 911072
• PubChem ID: 13306281
• Update Time: 2025-04-19

7-Azabicyclo[4.2.0]octa-1,3,5-trien-8-one,7-methyl-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.2.0]octa-1,3,5-trien-8-one,7-methyl-(8CI,9CI)
• 21083-35-2
• 7-methyl-7-azabicyclo[4.2.0]octa-1,3,5-trien-8-on
• 7-methyl-7-azabicyclo[4.2.0]octa-1,3,5-trien-8-one
• N-methylbenzazetinone
• SCHEMBL16127516

• Inchi： 1S/C8H7NO/c1-9-7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
• InChI Key： GHRSQAIKBXSOHA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31